Cas no 93778-19-9 (Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-)
93778-19-9 structure
Product Name:Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
CAS No:93778-19-9
MF:C13H12N2O4S2
MW:324.375380516052
CID:806176
PubChem ID:3022327
Update Time:2025-04-19
Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
- 5-mesyl-2-[(2-nitrophenyl)thio]aniline
- 5-methylsulfonyl-2-(2-nitrophenyl)sulfanylaniline
- EINECS 298-153-3
- 5-Mesyl-2-((2-nitrophenyl)thio)aniline
- M4HX59V2CR
- 93778-19-9
- Benzenamine, 5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
- DTXSID70239628
- 5-(Methylsulfonyl)-2-[(2-nitrophenyl)thio]benzenamine
- NS00039613
-
- Inchi: 1S/C13H12N2O4S2/c1-21(18,19)9-6-7-12(10(14)8-9)20-13-5-3-2-4-11(13)15(16)17/h2-8H,14H2,1H3
- InChI Key: QVTHYCXLXGKSTI-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=C(C=1)N)SC1C=CC=CC=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 324.024
- Monoisotopic Mass: 324.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.51
- Boiling Point: 535.1°Cat760mmHg
- Flash Point: 277.4°C
- Refractive Index: 1.695
Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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